
A Technical Guide to the Physicochemical
Properties of 1-Propyl-1H-imidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Propyl-1H-imidazole

Cat. No.: B1584474 Get Quote

This guide provides an in-depth overview of the boiling point and density of 1-Propyl-1H-
imidazole, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various sources to ensure a comprehensive understanding of its

physical characteristics.

Introduction to 1-Propyl-1H-imidazole
1-Propyl-1H-imidazole, also known as N-propylimidazole, is a heterocyclic organic compound

from the imidazole family.[1][2] Its chemical structure, which includes a propyl group attached to

a nitrogen atom of the imidazole ring, gives it distinct properties that make it a valuable

intermediate in organic synthesis.[1] This compound, identified by the CAS Number 35203-44-

2, is typically a colorless to pale yellow liquid at room temperature.[2][3][4] It sees wide

application in the pharmaceutical industry as a building block for drug synthesis and in

materials science for creating ionic liquids and coordination complexes.[2][4]

Physical and Chemical Properties
The key physical properties of 1-Propyl-1H-imidazole are summarized in the table below.

These values are crucial for its handling, application in reactions, and for purification

processes.
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Property Value Conditions

Boiling Point 221.3 ± 9.0 °C at 760 mmHg

94 °C at 11 mmHg (lit.)[2][3][5][6][7]

Density 1.0 ± 0.1 g/cm³ Predicted

0.95 g/cm³ -

0.95 ± 0.1 g/cm³ Predicted[3][5][6]

Molecular Formula C6H10N2 -[1][2][6]

Molecular Weight 110.16 g/mol -[2][6]

Appearance
Colorless to light yellow

transparent liquid
Room Temperature[1][2][3]

CAS Number 35203-44-2 -[2][3][5][6]

Experimental Protocols
While specific experimental protocols for the determination of boiling point and density are not

detailed in the provided search results, a representative synthesis protocol for 1-Propyl-1H-
imidazole is described, which is a prerequisite for measuring its physical properties.

Synthesis of 1-Propyl-1H-imidazole[7]

Materials: Imidazole, Sodium hydride (55%), 1-bromopropane, Tetrahydrofuran (THF),

Chloroform, Methanol, Silica gel.

Procedure:

Sodium hydride (0.966 g, 22.1 mmol, 55%) is slowly added to a solution of imidazole (1.37

g, 20.1 mmol) in tetrahydrofuran (50.0 mL) at room temperature.[7]

The resulting mixture is stirred at room temperature for 1 hour.[7]

1-bromopropane (5.48 mL, 60.3 mmol) is then added dropwise to the reaction mixture at

the same temperature.[7]
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The solution is stirred for an additional 16 hours.[7]

Upon completion, the mixture is filtered through a diatomaceous earth pad, and the filter

cake is washed with tetrahydrofuran.[7]

The filtrate and washings are combined and concentrated under reduced pressure to

remove the solvent.[7]

The crude product is purified by fast column chromatography using silica gel as the

stationary phase and a chloroform/methanol mixture as the eluent.[7]

Yield: This process affords 1-propyl-1H-imidazole (2.07 g, 18.8 mmol) as a colorless oil,

corresponding to a 93% yield.[7]

The determination of the boiling point would typically follow such a synthesis and purification

process, likely through distillation under reduced pressure, which aligns with the reported value

at 11 mmHg. Density would be measured using standard laboratory equipment like a

pycnometer or a digital density meter.

Visualization of Compound Properties
The logical relationship between the identification of 1-Propyl-1H-imidazole and its core

physical properties is illustrated in the diagram below.
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Identification

Molecular Information
Physical Properties

1-Propyl-1H-imidazole

CAS: 35203-44-2 Formula: C6H10N2
Boiling Point:

94°C @ 11 mmHg
221.3°C @ 760 mmHg

Density:
~0.95 - 1.0 g/cm³

Appearance:
Colorless to light yellow liquid

MW: 110.16 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound identification to its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
1-Propyl-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584474#1-propyl-1h-imidazole-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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